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Compound of Interest

Compound Name: Methyl 2-(quinoxalin-6-yl)acetate

Cat. No.: B596701 Get Quote

In-depth Technical Guide: Methyl 2-(quinoxalin-
6-yl)acetate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of Methyl 2-(quinoxalin-6-
yl)acetate (CAS No. 1233318-23-4). Due to the limited availability of specific data for this

compound, information from closely related analogues, such as Methyl 2-(quinoxalin-2-

yl)acetate and other quinoxaline derivatives, has been included to provide a thorough

understanding. All data derived from analogues is clearly indicated.

Introduction
Methyl 2-(quinoxalin-6-yl)acetate is a heterocyclic compound featuring a quinoxaline core

with a methyl acetate substituent at the 6-position. The quinoxaline ring system is a prominent

scaffold in medicinal chemistry, recognized for its wide range of biological activities.[1]

Consequently, Methyl 2-(quinoxalin-6-yl)acetate serves as a valuable intermediate in the

synthesis of more complex molecules with potential therapeutic applications, including antiviral

and anticancer agents.[1] This guide summarizes the available safety information,

physicochemical properties, and potential biological significance of this compound and the

broader class of quinoxaline derivatives.

Physicochemical Properties
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Specific experimental data for Methyl 2-(quinoxalin-6-yl)acetate is limited. The following table

includes known properties and data for related compounds to provide a comparative overview.

Property Value Source

Molecular Formula C₁₁H₁₀N₂O₂ [2]

Molecular Weight 202.21 g/mol [2]

CAS Number 1233318-23-4 [1]

Appearance Not specified (likely solid) -

Melting Point No data available -

Boiling Point No data available -

Solubility No data available -

Long-Term Storage Store in a cool, dry place [3]

Note: The lack of comprehensive experimental data for the target compound necessitates

reliance on data from suppliers and chemical databases.

Material Safety and Handling (Based on Analogues)
A specific Material Safety Data Sheet (MSDS) for Methyl 2-(quinoxalin-6-yl)acetate is not

publicly available. The following hazard and safety information is derived from the MSDS of the

positional isomer, Methyl 2-(quinoxalin-2-yl)acetate, and other related quinoxaline derivatives.

[4][5] Researchers should handle this compound with the assumption that it possesses similar

hazardous properties.

Hazard Identification
Hazard Statement (GHS) Description Source (Analogue)

H315 Causes skin irritation [4]

H319 Causes serious eye irritation [4]

H335 May cause respiratory irritation [4]
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Precautionary Statements
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Precautionary Statement
(GHS)

Description Source (Analogue)

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[4]

P264
Wash skin thoroughly after

handling.
[4]

P271
Use only outdoors or in a well-

ventilated area.
[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.
[4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]

P312
Call a POISON CENTER or

doctor if you feel unwell.
[4]

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

[4]

P405 Store locked up. -

P501

Dispose of contents/container

to an approved waste disposal

plant.

-
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First Aid Measures (Based on Analogues)
Exposure Route First Aid Measures Source (Analogue)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

[4]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. If skin

irritation occurs: Get medical

advice/attention. Take off

contaminated clothing and

wash before reuse.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists: Get

medical advice/attention.

[4]

Ingestion

Do NOT induce vomiting

without medical advice. Rinse

mouth with water. Never

administer anything by mouth

to an unconscious person.

Obtain medical aid

immediately.

[4]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly after

handling.[4] Avoid breathing fumes.[4] Use only with adequate ventilation.[4] Wear suitable

protective clothing, gloves, and eye/face protection.[4]
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Storage: Store in a tightly-closed container when not in use.[5] Store in a cool, dry, well-

ventilated area away from incompatible substances.[5] Keep away from sources of ignition.

[6]

Experimental Protocols (Representative)
A specific, detailed experimental protocol for the synthesis of Methyl 2-(quinoxalin-6-
yl)acetate is not available in the searched literature. However, a common method for the

synthesis of quinoxaline derivatives involves the condensation of an o-phenylenediamine with a

1,2-dicarbonyl compound.[7] A plausible synthetic route to the target compound could involve

the esterification of 2-(quinoxalin-6-yl)acetic acid. One source suggests the use of

trimethylsilyldiazomethane for this purpose.[8]

Representative Synthesis of a Quinoxaline Core
The following is a generalized procedure for the synthesis of a quinoxaline ring, a key step in

producing compounds like Methyl 2-(quinoxalin-6-yl)acetate. This protocol is based on

common synthetic methodologies for this class of compounds.[9][10]

Reaction Setup: To a solution of a substituted 1,2-phenylenediamine (1.0 eq) in a suitable

solvent (e.g., ethanol or acetic acid) is added a 1,2-dicarbonyl compound (1.0-1.2 eq).

Reaction Conditions: The reaction mixture is stirred at room temperature or heated to reflux

for a period ranging from a few hours to overnight, depending on the reactivity of the

substrates.

Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the

solvent is removed under reduced pressure.

Purification: The crude product is then purified by recrystallization from a suitable solvent or

by column chromatography on silica gel to afford the desired quinoxaline derivative.

Postulated Esterification to Yield Methyl 2-(quinoxalin-6-
yl)acetate
The final step to obtain the target compound would be the esterification of 2-(quinoxalin-6-

yl)acetic acid.
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Reaction Setup: 2-(Quinoxalin-6-yl)acetic acid is dissolved in a mixture of toluene and

methanol.[8]

Reagent Addition: Trimethylsilyldiazomethane (2.0M in hexanes) is added dropwise to the

solution until bubbling ceases.[8]

Work-up and Purification: The solvent is evaporated, and the crude product is purified to

yield Methyl 2-(quinoxalin-6-yl)acetate.[8]

Representative Synthesis of Methyl 2-(quinoxalin-6-yl)acetate

Substituted
o-Phenylenediamine

Condensation Reaction

1,2-Dicarbonyl
Compound

2-(Quinoxalin-6-yl)acetic acid

Forms quinoxaline core

Esterification

Methyl 2-(quinoxalin-6-yl)acetate

Yields final product

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Methyl 2-(quinoxalin-6-yl)acetate.
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Biological Activity and Signaling Pathways of
Quinoxaline Derivatives
While no specific biological data or signaling pathway information has been found for Methyl 2-
(quinoxalin-6-yl)acetate, the quinoxaline scaffold is a well-established pharmacophore with a

broad spectrum of biological activities.[7][11] Quinoxaline derivatives have been investigated

for their potential as:

Anticancer Agents: Some derivatives act as tubulin polymerization inhibitors, leading to G2/M

phase cell cycle arrest and apoptosis via the mitochondrial pathway.[12] Others have shown

activity against various cancer cell lines, including colon, liver, and breast cancer.[13]

ASK1 Inhibitors: Certain quinoxaline derivatives have been identified as potent inhibitors of

apoptosis signal-regulating kinase 1 (ASK1), suggesting potential therapeutic applications in

diseases like non-alcoholic steatohepatitis.[14]

Antimicrobial Agents: Various quinoxaline derivatives have demonstrated antibacterial and

antifungal properties.[7][11]

Antiviral Agents: The quinoxaline moiety is present in compounds with activity against a

range of viruses.[7]

The diverse biological effects of quinoxaline derivatives are attributed to their ability to interact

with various biological targets, leading to the modulation of different signaling pathways.
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Potential Biological Activities of Quinoxaline Derivatives

Anticancer Activity ASK1 Inhibition Antimicrobial Activity

Quinoxaline
Derivatives
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Caption: Overview of potential signaling pathways modulated by quinoxaline derivatives.

Conclusion
Methyl 2-(quinoxalin-6-yl)acetate is a valuable chemical intermediate, primarily utilized in

research and development for the synthesis of novel compounds with potential therapeutic

properties. While specific safety and biological data for this compound are scarce, the well-

documented activities of the quinoxaline class of compounds suggest that it is a promising

building block for the discovery of new drugs. Researchers handling this compound should

exercise caution, adhering to the safety guidelines for related hazardous materials, and

recognize its potential in the development of anticancer, anti-inflammatory, and antimicrobial

agents. Further studies are warranted to fully elucidate the specific properties and biological

activities of Methyl 2-(quinoxalin-6-yl)acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b596701?utm_src=pdf-body-img
https://www.benchchem.com/product/b596701?utm_src=pdf-body
https://www.benchchem.com/product/b596701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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